4-acetyl-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide
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Description
4-acetyl-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide is a useful research compound. Its molecular formula is C19H21NO4S and its molecular weight is 359.44. The purity is usually 95%.
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Scientific Research Applications
Endothelin Antagonism
A study by Murugesan et al. (1998) discovered biphenylsulfonamides, which are novel series of endothelin-A (ETA) selective antagonists. These compounds, including variants of benzenesulfonamides, showed improved ETA binding affinity and functional activity. They are effective in inhibiting the pressor effect caused by endothelin-1, indicating potential applications in cardiovascular research (Murugesan et al., 1998).
Carbonic Anhydrase Inhibition
Gul et al. (2016) synthesized 4-(2-substituted hydrazinyl)benzenesulfonamides and investigated their effects as carbonic anhydrase inhibitors. These compounds showed potent inhibitory effects against human carbonic anhydrase isoenzymes, which are significant in various physiological functions including respiratory and renal processes (Gul et al., 2016).
Antitumor Activity
Fahim and Shalaby (2019) explored the synthesis of benzenesulfonamide derivatives and their biological evaluation. Some of these derivatives exhibited notable in vitro antitumor activity against specific cell lines, indicating potential applications in cancer research (Fahim & Shalaby, 2019).
Cognitive Enhancing Properties
Hirst et al. (2006) identified SB-399885, a benzenesulfonamide derivative, as a potent and selective 5-HT6 receptor antagonist with cognitive enhancing properties. This compound showed promising results in improving cognitive functions in animal models, suggesting potential for treating disorders characterized by cognitive deficits (Hirst et al., 2006).
Synthesis and Bioactivity Studies
Gul et al. (2016) conducted synthesis and bioactivity studies on new benzenesulfonamides. These studies are crucial in identifying compounds with potential medicinal properties, particularly in the development of novel anticancer agents and inhibitors of carbonic anhydrase isoforms (Gul et al., 2016).
Properties
IUPAC Name |
4-acetyl-N-(2-cyclopropyl-2-hydroxy-2-phenylethyl)benzenesulfonamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H21NO4S/c1-14(21)15-7-11-18(12-8-15)25(23,24)20-13-19(22,17-9-10-17)16-5-3-2-4-6-16/h2-8,11-12,17,20,22H,9-10,13H2,1H3 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PROIXPQRSXYWIA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)C1=CC=C(C=C1)S(=O)(=O)NCC(C2CC2)(C3=CC=CC=C3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H21NO4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
359.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.